3,4-Dihydro-2H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide

• IUPAC Name: 3,4-dihydro-2H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide
• InChI: InChI=1S/C6H7N3O2S/c10-12(11)6-3-7-2-1-5(6)8-4-9-12/h1-3,8-9H,4H2
• InChI Key: QATQZYCNXQKBBB-UHFFFAOYSA-N
• Canonical SMILES: C1NC2=C(C=NC=C2)S(=O)(=O)N1
• Molecular Formula: C6H7N3O2S
• Molecular Weight: 185.21 g/mol

Description

3,4-Dihydro-2H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide is a chemical compound that is part of the 1,2,4-benzothiadiazine 1,1-dioxides family. This family of compounds is known for their cardiovascular and hypertensive effects. They also act as ATP-sensitive potassium channel openers.

Synthesis Analysis

The most common method for synthesizing 1,2,4-thiadiazine 1,1-dioxides, which includes this compound, is the reaction of 2-aminobenzenesulfonamides with carboxylic acids, their halides, or anhydrides. Another method involves the reaction of 2-aminosulfonamides with aldehydes.

Molecular Structure Analysis

The molecular structure of this compound is part of the parent thiadiazine structures, having a molecular formula of C3H4N2S. The sulfur atom is adjacent to at least one ring nitrogen atom.

Chemical Reactions Analysis

This compound has been used as a catalyst in the synthesis of 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives by a one-pot multi-component reaction (MCR) in water.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure and the properties of similar compounds.

Scientific Research Applications

Anticancer Activity

A study by Sławiński et al. (2015) synthesized novel derivatives of pyrido[4,3-e][1,2,4]triazino[3,2-c][1,2,4]thiadiazine dioxides and tested them for anticancer activity. Some derivatives exhibited reasonable to moderate activity against human cancer cell lines, including HCT-116, MCF-7, and HeLa. This highlights the potential use of these compounds in developing new anticancer therapies (Sławiński et al., 2015).

Cognitive Enhancement

Francotte et al. (2013) focused on developing thiophenic analogues of benzothiadiazine dioxides as potent potentiators of AMPA receptors, a type of glutamate receptor. These compounds, including 6-chloro-4-ethyl-3,4-dihydro-2H-thieno[2,3-e]-1,2,4-thiadiazine dioxide, demonstrated significant cognitive-enhancing properties in vivo, suggesting their potential application in treating cognitive impairments (Francotte et al., 2013).

Vasorelaxant Properties

Pirotte et al. (2000) synthesized a series of 3-alkylamino-4H-pyrido[2,3-e]-1,2,4-thiadiazine dioxides with structures similar to diazoxide and pinacidil. These compounds exhibited vasorelaxant properties on vascular smooth muscle cells, indicating their potential use in vascular-related therapies (Pirotte et al., 2000).

Homogeneous Catalysis

Khazaei et al. (2015) reported the use of N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide as a homogeneous catalyst in the synthesis of various derivatives in aqueous media. This study demonstrates the role of these compounds in facilitating chemical reactions, aligning with green chemistry principles (Khazaei et al., 2015).

Tuberculostatic and Anticancer Activity

Gobis et al. (2013) synthesized novel 1,2,4-thiadiazine dioxides and evaluated them for their tuberculostatic and anticancer activities. Several compounds showed promising results in inhibiting the growth of renal and non-small cell lung cancer cell lines, indicating their potential application in cancer therapy (Gobis et al., 2013).

Mechanism of Action

The mechanism of action of 3,4-Dihydro-2H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide is similar to other 1,2,4-benzothiadiazine 1,1-dioxides. They act as ATP-sensitive potassium channel openers. This activity results in the inhibition of insulin release.

Future Directions

The future directions for the study and application of 3,4-Dihydro-2H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide could involve further exploration of its pharmacological activities. There is also potential for its use in the synthesis of novel strobilurins, which are potent fungicide candidates.